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Compound of Interest

Compound Name: Olanzapine ketolactam

Cat. No.: B15615002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Olanzapine ketolactam, a significant

impurity and oxidative degradation product of the atypical antipsychotic drug, Olanzapine. This

document outlines its chemical properties, methods for its isolation and characterization, and its

place within the degradation pathways of the parent compound.

Core Compound Data
A precise understanding of the physicochemical properties of pharmaceutical impurities is

fundamental for quality control and regulatory compliance. The key quantitative data for

Olanzapine ketolactam are summarized below.

Parameter Value

CAS Number 1017241-34-7[1][2][3]

Molecular Weight 312.37 g/mol [2][3]

Molecular Formula C₁₇H₂₀N₄O₂[2][3]

Formation and Degradation Pathway
Olanzapine ketolactam is recognized as an impurity that can arise during the synthesis and

storage of Olanzapine.[1] It is specifically formed through the oxidation of the thiophene ring of
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the Olanzapine molecule.[4] Understanding this degradation pathway is crucial for developing

stable formulations and analytical methods for Olanzapine.

The following diagram illustrates the oxidative degradation of Olanzapine to form Olanzapine
ketolactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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